2-isopropyl-5-methylphenyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate

• IUPAC Name: (5-methyl-2-propan-2-ylphenyl) 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylacetate
• InChI: InChI=1S/C19H18F3NO4S/c1-11(2)14-6-4-12(3)8-16(14)27-18(24)10-28-17-7-5-13(19(20,21)22)9-15(17)23(25)26/h4-9,11H,10H2,1-3H3
• InChI Key: YGPGTNUAISCBPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OC(=O)CSC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C19H18F3NO4S
• Molecular Weight: 413.4 g/mol

Description

2-isopropyl-5-methylphenyl {[2-nitro-4-(trifluoromethyl)phenyl]thio}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, IMPTA, and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of IMPTA varies depending on its application. In medicine, IMPTA has been found to inhibit the activity of certain enzymes involved in inflammation and tumor growth. In agriculture, IMPTA acts by inhibiting the growth of weeds by interfering with their metabolic pathways. In material science, IMPTA acts as a precursor for the synthesis of various organic compounds.
Biochemical and Physiological Effects:
IMPTA has been found to exhibit various biochemical and physiological effects depending on its application. In medicine, IMPTA has been shown to reduce inflammation and tumor growth, while in agriculture, it has been shown to inhibit the growth of weeds. However, the exact biochemical and physiological effects of IMPTA are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IMPTA in lab experiments is its high purity and stability, which makes it easier to handle and use in various applications. However, one of the limitations of using IMPTA is its high cost, which can limit its use in certain experiments.

Future Directions

There are various future directions for the study of IMPTA, including its potential applications in medicine, agriculture, and material science. In medicine, future studies could focus on the development of IMPTA-based drugs for cancer therapy. In agriculture, future studies could focus on the development of IMPTA-based herbicides for weed control. In material science, future studies could focus on the synthesis of various organic compounds using IMPTA as a precursor.
Conclusion:
In conclusion, IMPTA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of IMPTA have been discussed in this paper. Further studies are needed to fully understand the potential of IMPTA in various fields.

Scientific Research Applications

IMPTA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, IMPTA has been found to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer therapy. In agriculture, IMPTA has been shown to possess herbicidal properties, making it a potential candidate for weed control. In material science, IMPTA has been used as a precursor for the synthesis of various organic compounds.